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Compound of Interest

Compound Name: ALUMINIUMION

Cat. No.: B1174190 Get Quote

This document provides a detailed protocol for the quantitative determination of aluminum in

water samples using spectrophotometry. The method described is suitable for researchers,

scientists, and professionals in drug development and water quality control.

Introduction
Aluminum (Al) is a ubiquitous element in the environment and can be present in various forms

in water sources. While generally not considered highly toxic, elevated levels of aluminum in

water can have adverse effects on aquatic life and potentially on human health. Therefore,

accurate and reliable monitoring of aluminum concentrations in water is crucial.

Spectrophotometry offers a simple, cost-effective, and widely accessible analytical technique

for this purpose.[1][2]

This application note details two common and robust spectrophotometric methods for

aluminum determination: the Eriochrome Cyanine R (ECR) method and the Pyrocatechol Violet

(PCV) method.

Principle of the Methods
Eriochrome Cyanine R (ECR) Method: In a buffered solution at a pH of approximately 6.0,

aluminum ions react with Eriochrome Cyanine R dye to form a red to pink colored complex.[3]

The intensity of the color, which is directly proportional to the aluminum concentration, is
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measured spectrophotometrically at a wavelength of 535 nm.[3][4][5] To correct for background

color and turbidity, a blank is prepared by adding EDTA to a separate aliquot of the sample,

which complexes the aluminum and prevents its reaction with the ECR dye.[3]

Pyrocatechol Violet (PCV) Method: Aluminum ions react with Pyrocatechol Violet in a buffered

solution to form a blue-colored complex.[6] The absorbance of this complex is measured at a

wavelength of approximately 585 nm.[6] This method can be adapted to overcome

interferences from ions such as iron by the addition of a masking agent like 1,10-

phenanthroline.[6]

Data Presentation: Comparison of Methods
The following table summarizes the key quantitative parameters for the Eriochrome Cyanine R

and Pyrocatechol Violet methods for easy comparison.

Parameter
Eriochrome Cyanine R
(ECR) Method

Pyrocatechol Violet (PCV)
Method

Wavelength of Maximum

Absorbance (λmax)
535 nm[3][4][5] 585 nm[6]

pH of Reaction 6.0[3] 5.9 ± 0.1[7]

Applicable Concentration

Range
20 - 300 µg/L[3] Up to 0.3 mg/L (300 µg/L)[6]

Limit of Detection 0.0020 mg/L (2.0 µg/L)[1] 0.013 mg/L (13 µg/L)[6]

Limit of Quantification 0.0126 mg/L (12.6 µg/L)[1]
Not explicitly stated in provided

search results.

Common Interferences
Fluoride, polyphosphates,

alkalinity.[3]

Fluoride, phosphates,

detergents, iron, chromium.[6]

Experimental Protocol: Eriochrome Cyanine R
(ECR) Method
This protocol provides a detailed methodology for the determination of aluminum in water using

the Eriochrome Cyanine R method.
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Reagents and Materials
Stock Aluminum Solution (100 mg/L): Dissolve 0.1000 g of aluminum metal in 10 mL of

concentrated HCl and dilute to 1000 mL with deionized water. Alternatively, a certified

commercial standard can be used.

Standard Aluminum Solution (10 mg/L): Dilute 10.0 mL of the stock aluminum solution to

100.0 mL with deionized water.

Eriochrome Cyanine R Dye Solution (0.1% w/v): Dissolve 0.1 g of Eriochrome Cyanine R in

100 mL of deionized water.

Buffer Solution (Acetate Buffer, pH 6.0): Dissolve an appropriate amount of sodium acetate

in deionized water and adjust the pH to 6.0 using acetic acid.

Ascorbic Acid Solution (1% w/v): Dissolve 1 g of ascorbic acid in 100 mL of deionized water.

This solution should be prepared fresh daily.

EDTA Solution (0.01 M): Dissolve 0.3722 g of disodium ethylenediaminetetraacetate

dihydrate in 100 mL of deionized water.

Sulfuric Acid (0.02 N)

Sodium Hydroxide (1 N)

Spectrophotometer capable of measuring absorbance at 535 nm.

Glassware: Volumetric flasks, pipettes, cuvettes. All glassware should be acid-washed with

warm 50% HCl and rinsed thoroughly with deionized water to avoid aluminum contamination.

[4]

Sample Preparation
Collect water samples in clean, acid-rinsed plastic bottles.[3]

If only dissolved aluminum is to be determined, filter the sample through a 0.45-µm

membrane filter.[3]
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For total aluminum, an acid digestion step is required. To a 50 mL sample, add 0.9 mL of 6.0

N sulfuric acid and boil gently for 90 minutes, maintaining the volume by adding deionized

water.[4] After cooling, adjust the pH to 4.3-4.5 with 1.0 N sodium hydroxide and bring the

volume back to 50 mL with deionized water.[4]

Preparation of Calibration Curve
Prepare a series of aluminum standards (e.g., 0, 50, 100, 150, 200, 250, 300 µg/L) by

diluting the standard aluminum solution in 25-mL volumetric flasks.

To each flask, add 0.5 mL of 0.02 N sulfuric acid and mix.[4]

Add 0.5 mL of ascorbic acid solution to each flask and mix.[4] This is to reduce interferences.

Add 5.0 mL of the acetate buffer solution and mix.[4]

Accurately pipette 2.5 mL of the Eriochrome Cyanine R dye solution into each flask.[4]

Dilute to the 25-mL mark with deionized water and mix well.

Allow the color to develop for 5-15 minutes.[4]

Measure the absorbance of each standard at 535 nm against a reagent blank (the 0 µg/L

standard).

Plot a graph of absorbance versus aluminum concentration.

Sample Analysis
Take two 12.5 mL aliquots of the prepared sample and place them into separate 25-mL

volumetric flasks.

To one of the flasks (the blank), add 0.5 mL of 0.01 M EDTA solution.[4]

Treat both flasks as described in steps 3-7 of the calibration curve preparation.

Set the spectrophotometer to zero absorbance using the sample blank containing EDTA.[4]

Measure the absorbance of the sample without EDTA.
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Determine the aluminum concentration in the sample from the calibration curve.

Visualizations
The following diagrams illustrate the experimental workflow and the chemical principle of the

Eriochrome Cyanine R method.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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